![molecular formula C13H10ClNO3 B5419291 6-chloro-N-cyclopropyl-2-oxo-2H-chromene-3-carboxamide](/img/structure/B5419291.png)
6-chloro-N-cyclopropyl-2-oxo-2H-chromene-3-carboxamide
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Description
“6-chloro-N-cyclopropyl-2-oxo-2H-chromene-3-carboxamide” is a compound that belongs to a series of coumarin-3-carboxamide analogues . These analogues have been designed, synthesized, and assessed for their ability to inhibit pancreatic lipase (PL) .
Synthesis Analysis
The compound is part of a series of coumarin-3-carboxamide analogues that were synthesized and characterized for their in vitro PL inhibitory ability . The synthesis process was based on a hypothesis, design, and molecular modelling investigations .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula C10H6ClNO3 .Chemical Reactions Analysis
The compound is part of a series of analogues that exhibited potential PL inhibition activity . Amongst all the synthesized analogues, some exhibited potential PL inhibition activity with IC 50 values of 19.41, 21.30, and 24.90 µM, respectively when compared to orlistat (IC 50 = 0.97 µM) .Physical And Chemical Properties Analysis
The compound has a molecular weight of 307.73 . It is a solid at room temperature .Mechanism of Action
Safety and Hazards
The compound is harmful if swallowed and may cause skin and eye irritation . It may also cause respiratory irritation . Safety precautions include avoiding breathing dust, mist, spray, washing skin thoroughly after handling, not eating, drinking, or smoking when using this product, and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
6-chloro-N-cyclopropyl-2-oxochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClNO3/c14-8-1-4-11-7(5-8)6-10(13(17)18-11)12(16)15-9-2-3-9/h1,4-6,9H,2-3H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCIVTMNEKYWFHW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2=CC3=C(C=CC(=C3)Cl)OC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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